![molecular formula C23H26N2O4 B285187 Ethyl 4-({2-[(2,2-dimethylpropanoyl)oxy]ethyl}amino)benzo[h]quinoline-3-carboxylate](/img/structure/B285187.png)
Ethyl 4-({2-[(2,2-dimethylpropanoyl)oxy]ethyl}amino)benzo[h]quinoline-3-carboxylate
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Overview
Description
Ethyl 4-({2-[(2,2-dimethylpropanoyl)oxy]ethyl}amino)benzo[h]quinoline-3-carboxylate, also known as EDBQ, is a synthetic compound that has gained significant interest in scientific research due to its potential applications in various fields. EDBQ is a member of the benzo[h]quinoline family and is known for its unique chemical structure and properties.
Mechanism of Action
The mechanism of action of Ethyl 4-({2-[(2,2-dimethylpropanoyl)oxy]ethyl}amino)benzo[h]quinoline-3-carboxylate is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. This compound has also been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of Ethyl 4-({2-[(2,2-dimethylpropanoyl)oxy]ethyl}amino)benzo[h]quinoline-3-carboxylate is its unique chemical structure, which makes it a promising candidate for the development of new drugs. However, one of the limitations of this compound is its complex synthesis method, which requires expertise in synthetic organic chemistry.
Future Directions
There are several future directions for the study of Ethyl 4-({2-[(2,2-dimethylpropanoyl)oxy]ethyl}amino)benzo[h]quinoline-3-carboxylate. One potential direction is the development of new cancer therapies based on this compound. Another potential direction is the study of this compound's anti-inflammatory properties and its potential use in the treatment of inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other scientific fields.
Synthesis Methods
The synthesis of Ethyl 4-({2-[(2,2-dimethylpropanoyl)oxy]ethyl}amino)benzo[h]quinoline-3-carboxylate involves a multi-step process that requires expertise in synthetic organic chemistry. The first step involves the preparation of 4-amino benzo[h]quinoline, which is then converted into an ester by reaction with ethyl chloroformate. The resulting ester is then treated with 2-(2,2-dimethylpropanoyloxy)ethylamine to yield the final product, this compound.
Scientific Research Applications
Ethyl 4-({2-[(2,2-dimethylpropanoyl)oxy]ethyl}amino)benzo[h]quinoline-3-carboxylate has been extensively studied for its potential applications in various scientific fields. One of its primary applications is in the field of medicinal chemistry, where it has been shown to have anti-cancer properties. This compound has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of new cancer therapies.
Properties
Molecular Formula |
C23H26N2O4 |
---|---|
Molecular Weight |
394.5 g/mol |
IUPAC Name |
ethyl 4-[2-(2,2-dimethylpropanoyloxy)ethylamino]benzo[h]quinoline-3-carboxylate |
InChI |
InChI=1S/C23H26N2O4/c1-5-28-21(26)18-14-25-19-16-9-7-6-8-15(16)10-11-17(19)20(18)24-12-13-29-22(27)23(2,3)4/h6-11,14H,5,12-13H2,1-4H3,(H,24,25) |
InChI Key |
VXOIRMFNHQLHQO-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=CN=C2C(=C1NCCOC(=O)C(C)(C)C)C=CC3=CC=CC=C32 |
Canonical SMILES |
CCOC(=O)C1=CN=C2C(=C1NCCOC(=O)C(C)(C)C)C=CC3=CC=CC=C32 |
Origin of Product |
United States |
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